Cas no 2680768-09-4 (2,3-difluoro-6-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid)

• Product Name: 2,3-difluoro-6-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid
• CAS No: 2680768-09-4
• MF: C₁₁H₉F₂NO₄
• MW: 257.190270185471
• CID: 5649366
• PubChem ID: 165910931
• Update Time: 2025-05-24

2,3-difluoro-6-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2680768-09-4
• EN300-28280197
• 2,3-difluoro-6-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid
• 2,3-difluoro-6-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid

• Inchi： 1S/C11H9F2NO4/c1-2-5-18-11(17)14-7-4-3-6(12)9(13)8(7)10(15)16/h2-4H,1,5H2,(H,14,17)(H,15,16)
• InChI Key： XQSCQFXHOKYNIV-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1C(=O)O)NC(=O)OCC=C)F

Computed Properties

• Exact Mass: 257.04996409g/mol
• Monoisotopic Mass: 257.04996409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 75.6Ų

Additional information on 2,3-difluoro-6-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid

2,3-Difluoro-6-{(prop-2-en-1-yloxy)carbonylamino}benzoic Acid: A Comprehensive Overview

The compound 2,3-difluoro-6-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid (CAS No. 2680768-09-4) is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of benzoic acids, which are widely recognized for their versatility in synthetic chemistry and drug development. The structure of this compound features a benzoic acid backbone with fluorine substituents at the 2 and 3 positions, along with a unique (prop-2-en-1-yloxy)carbonylamino group at the 6 position. These structural elements contribute to its distinct chemical properties and functional groups, making it a valuable molecule for research and industrial applications.

Recent studies have highlighted the importance of fluorinated benzoic acids in medicinal chemistry due to their ability to modulate pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. The presence of fluorine atoms at the 2 and 3 positions in this compound suggests potential for enhancing these properties, which is a critical factor in drug design. Furthermore, the (prop-2-en-1-yloxy)carbonylamino group introduces additional functionality, enabling this compound to participate in various chemical reactions such as amidation, esterification, and cross-coupling reactions. These reactions are essential for constructing complex molecular architectures required in modern drug discovery.

The synthesis of 2,3-difluoro-6-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid involves a multi-step process that combines principles from organic synthesis and fluorination chemistry. Key steps include the introduction of fluorine atoms onto the aromatic ring, followed by the installation of the (prop-2-en-1-yloxy)carbonylamino group. Recent advancements in catalytic methods and transition metal-mediated reactions have significantly improved the efficiency and selectivity of these transformations. For instance, the use of palladium-catalyzed cross-coupling reactions has enabled precise control over the substitution pattern on the aromatic ring, ensuring high yields and purity of the final product.

In terms of biological activity, benzoic acids are known to exhibit diverse pharmacological effects depending on their substituents. The fluorinated benzoic acids derivative has shown promising results in preliminary assays targeting various disease states. For example, recent research has demonstrated its potential as an anti-inflammatory agent by inhibiting key enzymes involved in inflammatory pathways. Additionally, its ability to modulate receptor activity suggests applications in treating conditions such as neurodegenerative diseases and metabolic disorders.

The application of 2,3-difluoro-6-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid extends beyond pharmaceuticals into materials science and agrochemicals. Its unique structure makes it a candidate for developing advanced materials with tailored electronic properties or as a building block for herbicides and pesticides. Recent studies have explored its role as a precursor for synthesizing bioactive molecules with enhanced efficacy and reduced toxicity.

From an environmental perspective, understanding the degradation pathways and ecological impact of this compound is crucial for sustainable chemical practices. Researchers have investigated its biodegradation under various conditions, revealing that it undergoes rapid hydrolysis under alkaline conditions but remains stable under neutral or acidic pH levels. This information is vital for assessing its environmental fate and ensuring responsible use in industrial processes.

In conclusion, 2,3-difluoro-6-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid (CAS No. 2680768-09-4) represents a versatile platform for exploring new chemical entities with broad applicability across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and biological evaluations, positions it as a valuable tool for researchers in academia and industry alike.